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Compound of Interest

Compound Name: Benzgalantamine gluconate

CAS No.: 1542321-58-3

Cat. No.: B15722861

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzgalantamine gluconate is a prodrug of galantamine, a well-established

acetylcholinesterase inhibitor used for the treatment of mild to moderate dementia of the

Alzheimer's type. As a prodrug, benzgalantamine is designed to improve upon the

pharmacokinetic properties of galantamine. Accurate and robust analytical methods are crucial

for the quality control, stability testing, and pharmacokinetic analysis of Benzgalantamine
Gluconate in drug development.

These application notes provide detailed protocols for the analysis of Benzgalantamine
Gluconate using High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic

Resonance (NMR) spectroscopy. The provided methods are based on established analytical

techniques for the parent compound, galantamine, and specific characterization data for

Benzgalantamine Gluconate.
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High-Performance Liquid Chromatography (HPLC)
Analysis
The following HPLC method is adapted from established protocols for galantamine

hydrobromide and is suitable for the quantification of Benzgalantamine Gluconate and the

detection of related substances.[1][2]

Quantitative Data Summary
Parameter Condition

Mobile Phase Phosphate Buffer:Acetonitrile (75:25 v/v)

Column Inertsil ODS-3V (150 mm x 4.6 mm, 5 µm)

Flow Rate 1.0 mL/min

Detection Wavelength 230 nm

Retention Time Approximately 4.2 min (for Galantamine HBr)

Linearity Range 6-30 µg/mL (for Galantamine HBr)

Correlation Coefficient (r²) > 0.999 (for Galantamine HBr)

Note: The retention time for Benzgalantamine Gluconate may differ from Galantamine HBr

and should be determined experimentally.

Experimental Protocol: HPLC Method for
Benzgalantamine Gluconate
1. Materials and Reagents:

Benzgalantamine Gluconate reference standard

Acetonitrile (HPLC grade)

Disodium hydrogen orthophosphate (analytical grade)

Orthophosphoric acid (analytical grade)
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Water (HPLC grade)

2. Equipment:

HPLC system with a UV detector

Inertsil ODS-3V column (150 mm x 4.6 mm, 5 µm) or equivalent

Analytical balance

Volumetric flasks

Pipettes

Syringe filters (0.45 µm)

3. Preparation of Solutions:

Phosphate Buffer Preparation: Accurately weigh and dissolve an appropriate amount of

disodium hydrogen orthophosphate in HPLC grade water to achieve the desired buffer

concentration. Adjust the pH to a suitable value using orthophosphoric acid.

Mobile Phase Preparation: Mix the prepared phosphate buffer and acetonitrile in a 75:25

(v/v) ratio. Degas the mobile phase before use.

Standard Solution Preparation: Accurately weigh a known amount of Benzgalantamine
Gluconate reference standard and dissolve it in the mobile phase to prepare a stock

solution. Prepare a series of calibration standards by diluting the stock solution with the

mobile phase to achieve concentrations within the expected linear range.

Sample Preparation: Accurately weigh the sample containing Benzgalantamine Gluconate
and dissolve it in a known volume of the mobile phase. Filter the solution through a 0.45 µm

syringe filter before injection.

4. Chromatographic Conditions:

Column: Inertsil ODS-3V (150 mm x 4.6 mm, 5 µm)
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Mobile Phase: Phosphate Buffer:Acetonitrile (75:25 v/v)

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: Ambient

Detection: UV at 230 nm

5. Analysis:

Inject the standard solutions to construct a calibration curve.

Inject the sample solutions to determine the concentration of Benzgalantamine Gluconate.

HPLC Workflow Diagram
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Caption: HPLC analysis workflow for Benzgalantamine Gluconate.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Analysis
NMR spectroscopy is a powerful technique for the structural elucidation and confirmation of

Benzgalantamine Gluconate. Patent literature confirms the use of ¹H NMR in D₂O for

structural verification.[3]

Quantitative Data Summary (¹H NMR)
Parameter Condition

Solvent Deuterium Oxide (D₂O)

Internal Standard Not specified (TSP or similar recommended)

Expected Chemical Shifts
Consistent with the structure of

Benzgalantamine Gluconate

Note: Specific chemical shift values and coupling constants should be determined from the

acquired spectrum and compared with the expected structure.

Experimental Protocol: ¹H NMR of Benzgalantamine
Gluconate
1. Materials and Reagents:

Benzgalantamine Gluconate sample

Deuterium Oxide (D₂O, 99.9 atom % D)

NMR tubes (5 mm)

2. Equipment:

NMR spectrometer (e.g., 400 MHz or higher)

Vortex mixer

Pipettes
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3. Sample Preparation:

Accurately weigh approximately 5-10 mg of the Benzgalantamine Gluconate sample.

Dissolve the sample in approximately 0.6-0.7 mL of D₂O in a clean, dry vial.

Vortex the vial to ensure complete dissolution.

Transfer the solution to a 5 mm NMR tube.

4. NMR Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer on the deuterium signal of D₂O.

Shim the magnetic field to achieve optimal resolution.

Acquire the ¹H NMR spectrum using appropriate parameters (e.g., number of scans,

relaxation delay).

Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase

correction, and baseline correction.

5. Data Analysis:

Integrate the signals in the ¹H NMR spectrum.

Determine the chemical shifts (δ) in parts per million (ppm) relative to a reference signal

(e.g., residual HDO).

Analyze the coupling patterns (multiplicity and coupling constants, J) to aid in structural

assignment.

Confirm that the observed spectrum is consistent with the chemical structure of

Benzgalantamine Gluconate.

NMR Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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